Cas no 51816-27-4 (Oxazole,2-(2-bromophenyl)-4,5-dihydro-)

Oxazole,2-(2-bromophenyl)-4,5-dihydro- structure
51816-27-4 structure
Product Name:Oxazole,2-(2-bromophenyl)-4,5-dihydro-
CAS No:51816-27-4
MF:C9H8BrNO
MW:226.06992149353
CID:365847
PubChem ID:12793313
Update Time:2025-04-19

Oxazole,2-(2-bromophenyl)-4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

    • Oxazole,2-(2-bromophenyl)-4,5-dihydro-
    • 2-(2-Bromophenyl)-4,5-dihydrooxazole
    • InChI=1/C9H8BrNO/c10-8-4-2-1-3-7(8)9-11-5-6-12-9/h1-4H,5-6H
    • 2-(2-bromophenyl)-4,5-dihydro-1,3-oxazole
    • 2-(2-bromophenyl)-2-oxazoline
    • 51816-27-4
    • SCHEMBL3608485
    • FT-0766330
    • Inchi: 1S/C9H8BrNO/c10-8-4-2-1-3-7(8)9-11-5-6-12-9/h1-4H,5-6H2
    • InChI Key: CDUVPZJMUCMPDM-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1C1=NCCO1

Computed Properties

  • Exact Mass: 224.97894
  • Monoisotopic Mass: 224.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 21.6Ų

Experimental Properties

  • PSA: 21.59
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